Cas no 1807064-93-2 (3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-2-iodopyridine)

• Product Name: 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-2-iodopyridine
• CAS No: 1807064-93-2
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4887003
• Update Time: 2025-06-08

3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-2-iodopyridine

• Inchi： 1S/C7H5BrF2INO/c8-2-3-5(13)1-4(6(9)10)12-7(3)11/h1,6H,2H2,(H,12,13)
• InChI Key： ZNYYIIFYVOPXLS-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)C(C=C(C(F)F)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Additional information on 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-2-iodopyridine

Comprehensive Overview of 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-2-iodopyridine (CAS No. 1807064-93-2)

3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-2-iodopyridine (CAS No. 1807064-93-2) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromomethyl-difluoromethyl-iodopyridine derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula, C₇H₅BrF₂INO, highlights the presence of multiple halogens, which contribute to its reactivity and potential applications in cross-coupling reactions and medicinal chemistry.

The compound's difluoromethyl group is particularly noteworthy, as fluorinated compounds are increasingly sought after in drug discovery due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring its utility in kinase inhibitor development, a hot topic in oncology research. Recent studies have also investigated its role in PET radiotracer synthesis, aligning with the growing demand for advanced diagnostic tools in precision medicine.

From a synthetic chemistry perspective, the iodopyridine core of this compound offers versatile reactivity for palladium-catalyzed couplings, a technique widely used in modern organic synthesis. Its bromomethyl moiety serves as an excellent leaving group, enabling further functionalization through nucleophilic substitution reactions. These properties make it a valuable building block for constructing complex molecular architectures, particularly in the development of small molecule therapeutics.

The 4-hydroxy substituent in this compound introduces additional synthetic possibilities, allowing for selective protection/deprotection strategies and hydrogen bonding interactions that are crucial in drug-target interactions. This feature has sparked interest in its potential application for fragment-based drug design, an approach gaining traction in pharmaceutical R&D to address challenging biological targets.

In the context of current research trends, this compound aligns with several important directions in chemical biology. The incorporation of both difluoromethyl and iodo groups makes it particularly relevant for studying metabolic stability and molecular recognition phenomena. These aspects are critical in addressing common drug discovery challenges such as improving oral bioavailability and target selectivity.

Quality control and characterization of 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-2-iodopyridine typically involve advanced analytical techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are essential for reproducible research outcomes. The growing emphasis on quality by design in chemical manufacturing further underscores the importance of rigorous characterization for such specialized intermediates.

From a commercial perspective, the demand for halogenated pyridine derivatives like this compound continues to rise, driven by their expanding applications in material science and electronics. The electronics industry particularly values such compounds for their potential in developing organic semiconductors and OLED materials, areas experiencing rapid growth due to the push for more efficient display technologies.

Environmental considerations in handling polyhalogenated compounds have led to increased research into greener synthetic approaches for derivatives like 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-2-iodopyridine. This aligns with the broader pharmaceutical industry's commitment to green chemistry principles and sustainable manufacturing practices. Recent advances in flow chemistry and catalytic processes offer promising avenues for more efficient production of such valuable intermediates.

The intellectual property landscape surrounding iodopyridine derivatives remains active, with numerous patents filed for their applications in various therapeutic areas. This highlights the commercial potential of CAS 1807064-93-2 and related compounds as key intermediates in proprietary drug development programs. The compound's structural features make it particularly relevant for patent strategies focusing on novel chemical entities with improved pharmacological profiles.

Looking forward, 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxy-2-iodopyridine is poised to play an important role in addressing current challenges in drug discovery, particularly in the development of targeted therapies and personalized medicine approaches. Its unique combination of functional groups offers multiple vectors for structural optimization, making it a versatile scaffold for medicinal chemistry programs targeting various disease areas.